Cas no 7291-30-7 (3-Penten-2-one,1,1,1-trifluoro-4-hydroxy-)
7291-30-7 structure
Product Name:3-Penten-2-one,1,1,1-trifluoro-4-hydroxy-
CAS No:7291-30-7
MF:C5H5F3O2
MW:154.087212324142
CID:574842
PubChem ID:5363864
Update Time:2025-04-19
3-Penten-2-one,1,1,1-trifluoro-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Penten-2-one,1,1,1-trifluoro-4-hydroxy-
- (Z)-5,5,5-trifluoro-4-hydroxypent-3-en-2-one
- 1,1,1-Trifluoro-4-hydroxypent-3-en-2-one
- LogP
- Trifluoromethyl (2-hydroxy-1-propenyl) ketone
- SCHEMBL881148
- SCHEMBL11978640
- (3z)-5,5,5-trifluoro-4-hydroxy-3-penten-2-one
- 1,1,1-trifluoro-4-hydroxy-3-penten-2-one
- 7291-30-7
-
- Inchi: 1S/C5H5F3O2/c1-3(9)2-4(10)5(6,7)8/h2,10H,1H3/b4-2-
- InChI Key: HZWABPCDJWBJSC-RQOWECAXSA-N
- SMILES: FC(/C(=C/C(C)=O)/O)(F)F
Computed Properties
- Exact Mass: 154.02415
- Monoisotopic Mass: 154.024164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.3
Experimental Properties
- Density: 1.334
- Boiling Point: 105.2°C at 760 mmHg
- Flash Point: 17.425°C
- Refractive Index: 1.386
- PSA: 37.3
3-Penten-2-one,1,1,1-trifluoro-4-hydroxy- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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